Cas no 2711994-99-7 (2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole)

2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is a halogenated dihydropyrrolopyrazole derivative with potential utility in pharmaceutical and agrochemical research. The presence of bromine at the 2-position and difluoromethylene groups at the 5-position enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. Its rigid bicyclic structure contributes to steric and electronic modulation, which can be leveraged in the design of bioactive compounds. The difluoro substitution may improve metabolic stability and lipophilicity, factors critical in drug discovery. This compound is particularly valuable for medicinal chemists exploring novel heterocyclic scaffolds with tailored physicochemical properties.

2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole structure

2711994-99-7 structure

Product Name:2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

CAS No:2711994-99-7

MF:C₆H₅BrF₂N₂

MW:223.018107175827

CID:5340811

PubChem ID:168267193

Update Time:2025-06-09

2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

- F89868
- 2-BROMO-5,5-DIFLUORO-5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOLE
- 2711994-99-7
- 2-bromo-5,5-difluoro-4,6-dihydropyrrolo[1,2-b]pyrazole
- 2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
- Inchi： 1S/C6H5BrF2N2/c7-5-1-4-2-6(8,9)3-11(4)10-5/h1H,2-3H2
- InChI Key： QYFQQCDODSDUGW-UHFFFAOYSA-N
- SMILES： N1=C(Br)C=C2CC(F)(F)CN12

Computed Properties

Exact Mass: 221.96042g/mol
Monoisotopic Mass: 221.96042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Density: 2.00±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 277.6±40.0 °C(Predicted)
pka: -2.21±0.40(Predicted)

2-Bromo-5,5-difluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole Pricemore >>

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